Cas no 70926-03-3 (N'-[5-(2,6-dichlorobenzyl)-1,2,4-oxadiazol-3-yl]-N,N-dimethylimidoformamide hydrochloride (1:1))

N'-[5-(2,6-dichlorobenzyl)-1,2,4-oxadiazol-3-yl]-N,N-dimethylimidoformamide hydrochloride (1:1) structure
70926-03-3 structure
Product name:N'-[5-(2,6-dichlorobenzyl)-1,2,4-oxadiazol-3-yl]-N,N-dimethylimidoformamide hydrochloride (1:1)
CAS No:70926-03-3
MF:C12H13Cl3N4O
MW:335.616819143295
CID:1746824
PubChem ID:9588155

N'-[5-(2,6-dichlorobenzyl)-1,2,4-oxadiazol-3-yl]-N,N-dimethylimidoformamide hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • N'-[5-(2,6-dichlorobenzyl)-1,2,4-oxadiazol-3-yl]-N,N-dimethylimidoformamide hydrochloride (1:1)
    • Methanimi<wbr>
    • LogP
    • N'-[5-[(2,6-dichlorophenyl)methyl]-1,2,4-oxadiazol-3-yl]-N,N-dimethylmethanimidamide,hydrochloride
    • 70926-03-3
    • Methanimidamide, N'-(5-((2,6-dichlorophenyl)methyl)-1,2,4-oxadiazol-3-yl)-N,N-dimethyl-, hydrochloride
    • Inchi: InChI=1S/C12H12Cl2N4O.ClH/c1-18(2)7-15-12-16-11(19-17-12)6-8-9(13)4-3-5-10(8)14;/h3-5,7H,6H2,1-2H3;1H/b15-7+;
    • InChI Key: BPPJIBAFUMNLLF-HAZZGOGXSA-N
    • SMILES: CN(C)C=NC1=NOC(=N1)CC2=C(C=CC=C2Cl)Cl.Cl

Computed Properties

  • Exact Mass: 334.015494
  • Monoisotopic Mass: 334.015494
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 306
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.5

Experimental Properties

  • Boiling Point: 427.3°Cat760mmHg
  • Flash Point: 212.2°C

N'-[5-(2,6-dichlorobenzyl)-1,2,4-oxadiazol-3-yl]-N,N-dimethylimidoformamide hydrochloride (1:1) Related Literature

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